![molecular formula C15H20N2O B216143 1-[4-(2,3-dimethylphenoxy)butyl]-1H-imidazole](/img/structure/B216143.png)
1-[4-(2,3-dimethylphenoxy)butyl]-1H-imidazole
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Overview
Description
1-[4-(2,3-dimethylphenoxy)butyl]-1H-imidazole, also known as DMXB, is a synthetic compound that belongs to the class of imidazole derivatives. It has gained attention in the scientific community due to its potential therapeutic applications in various diseases.
Mechanism of Action
1-[4-(2,3-dimethylphenoxy)butyl]-1H-imidazole binds to the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the brain and peripheral tissues. Activation of α7 nAChR by this compound leads to the influx of calcium ions into the cell, which triggers various downstream signaling pathways. These pathways are involved in regulating synaptic plasticity, neuroprotection, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been reported to improve cognitive function, reduce inflammation, and protect against neuronal damage. This compound has also been shown to improve sensory gating, which is impaired in schizophrenia and other neuropsychiatric disorders.
Advantages and Limitations for Lab Experiments
1-[4-(2,3-dimethylphenoxy)butyl]-1H-imidazole has several advantages for lab experiments. It is a selective α7 nAChR agonist, which allows for the study of the specific effects of α7 nAChR activation. This compound has also been shown to have good bioavailability and brain penetration, which makes it a suitable candidate for in vivo studies. However, this compound has some limitations, including its short half-life and potential toxicity at high doses.
Future Directions
There are several future directions for 1-[4-(2,3-dimethylphenoxy)butyl]-1H-imidazole research. One potential application is in the treatment of Alzheimer's disease, where this compound has shown promising results in preclinical studies. Another potential application is in the treatment of schizophrenia and other neuropsychiatric disorders, where this compound has been shown to improve sensory gating. Further research is needed to investigate the safety and efficacy of this compound in clinical trials. Additionally, the development of novel α7 nAChR agonists with improved pharmacokinetic properties and selectivity could lead to new therapeutic options for various diseases.
Conclusion:
This compound is a synthetic compound with potential therapeutic applications in various diseases. It acts as a selective α7 nAChR agonist and has shown promising results in preclinical studies for its neuroprotective, anti-inflammatory, and cognitive-enhancing effects. This compound has several advantages for lab experiments, including its selectivity and good bioavailability. Further research is needed to investigate the safety and efficacy of this compound in clinical trials and to develop novel α7 nAChR agonists with improved pharmacokinetic properties and selectivity.
Synthesis Methods
1-[4-(2,3-dimethylphenoxy)butyl]-1H-imidazole can be synthesized by reacting 2,3-dimethylphenol with 4-bromobutylamine in the presence of a base, followed by cyclization with imidazole. The yield of this compound can be improved by optimizing the reaction conditions such as temperature, reaction time, and solvent.
Scientific Research Applications
1-[4-(2,3-dimethylphenoxy)butyl]-1H-imidazole has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). This compound acts as a selective α7 nicotinic acetylcholine receptor (nAChR) agonist, which is involved in various physiological and pathological processes. This compound has shown promising results in preclinical studies for its neuroprotective, anti-inflammatory, and cognitive-enhancing effects.
properties
Molecular Formula |
C15H20N2O |
---|---|
Molecular Weight |
244.33 g/mol |
IUPAC Name |
1-[4-(2,3-dimethylphenoxy)butyl]imidazole |
InChI |
InChI=1S/C15H20N2O/c1-13-6-5-7-15(14(13)2)18-11-4-3-9-17-10-8-16-12-17/h5-8,10,12H,3-4,9,11H2,1-2H3 |
InChI Key |
SWLIHCKCCHSURN-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)OCCCCN2C=CN=C2)C |
Canonical SMILES |
CC1=C(C(=CC=C1)OCCCCN2C=CN=C2)C |
Origin of Product |
United States |
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